Cas no 139399-66-9 (3-Chloroquinolin-8-amine)

3-Chloroquinolin-8-amine is a heterocyclic organic compound featuring a quinoline core substituted with a chlorine atom at the 3-position and an amino group at the 8-position. This structure imparts versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorine and electron-donating amine groups create a balanced electronic profile, facilitating further functionalization through cross-coupling, nucleophilic substitution, or cyclization reactions. Its stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s well-defined properties ensure reproducibility in research and industrial processes.

3-Chloroquinolin-8-amine structure

Product Name:3-Chloroquinolin-8-amine

CAS No:139399-66-9

MF:C₉H₇ClN₂

MW:178.618280649185

MDL:MFCD11040215

CID:1006520

PubChem ID:384170

Update Time:2025-06-06

3-Chloroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

- 3-Chloroquinolin-8-amine
- 3-chloro-8-Quinolinamine
- CHEMBL1965408
- SY241167
- DB-052274
- MFCD11040215
- NSC673461
- SCHEMBL10321093
- NCI60_026031
- CS-0445817
- AMY26145
- 8-Amino-3-chloroquinoline
- 3-Chloro-8-quinolinylamine
- SB67693
- AKOS006307805
- NSC-673461
- 139399-66-9
- 8-Quinolinamine, 3-chloro-
- MDL： MFCD11040215
- Inchi： 1S/C9H7ClN2/c10-7-4-6-2-1-3-8(11)9(6)12-5-7/h1-5H,11H2
- InChI Key： JADNCHDIIRDJRU-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C(=CC=CC2=C1)N

Computed Properties

Exact Mass: 178.02991
Monoisotopic Mass: 178.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91

3-Chloroquinolin-8-amine Pricemore >>

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Chemenu	CM142954-1g	3-Chloroquinolin-8-amine	139399-66-9	97%	1g	$380	2021-08-05
TRC	C383695-10mg	3-Chloroquinolin-8-Amine	139399-66-9		10mg	$ 50.00	2022-06-06
TRC	C383695-50mg	3-Chloroquinolin-8-Amine	139399-66-9		50mg	$ 160.00	2022-06-06
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Apollo Scientific	OR310905-500mg	3-Chloroquinolin-8-amine	139399-66-9		500mg	£539.00	2025-02-20
Chemenu	CM142954-250mg	3-Chloroquinolin-8-amine	139399-66-9	97%	250mg	$203	2023-02-18
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abcr	AB450246-250 mg	3-Chloroquinolin-8-amine; .	139399-66-9		250mg	€434.10	2023-06-15
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